Fluticasone Propionate Dithioacid

• Molecular Formula: C24H30F2O4S2
• Molecular Weight: 484.6 g/mol
• InChI: InChI=1S/C24H30F2O4S2/c1-5-19(29)30-24(20(31)32)12(2)8-14-15-10-17(25)16-9-13(27)6-7-21(16,3)23(15,26)18(28)11-22(14,24)4/h6-7,9,12,14-15,17-18,28H,5,8,10-11H2,1-4H3,(H,31,32)/t12-,14+,15+,17+,18+,21+,22+,23+,24+/m1/s1
• InChIKey: VJFOMKMUMLMCQY-CQRCZTONSA-N

Fluticasone Propionate Dithioacid Overview

Fluticasone Propionate Dithioacid (IUPAC: (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-(propionyloxy)-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carbodithioic acid; molecular formula C₂₄H₃₀F₂O₄S₂; molecular weight 484.63 g/mol) is a process-related impurity of the synthetic corticosteroid fluticasone propionate [1]. It is not a pharmacologically active drug substance but rather an associate impurity that may arise during the synthesis or storage of fluticasone propionate bulk drug [2]. The compound is supplied as a reference standard with detailed characterization data compliant with regulatory guidelines, supporting analytical method development, method validation (AMV), quality control (QC), ANDA filing, and forced degradation studies [3].

Process-related impurity reference standard for fluticasone propionate

Supports HPLC/UV and LC-MS impurity profiling methods

Used in ANDA method validation and QC batch release testing

Distinct from degradation products; aids forced degradation study design

• [1] Pharmaffiliates. Fluticasone Propionate Dithioacid – Product Page. Catalogue No. PA 06 42540. Molecular formula: C₂₄H₃₀F₂O₄S₂; Molecular weight: 484.62. Accessed 2026. View Source
• [2] Veeprho. Fluticasone Propionate Dithioacid – Impurity Page. Catalogue No. VL1000008. Described as associate impurity of Fluticasone Propionate. Accessed 2026. View Source
• [3] SynZeal. Fluticasone Propionate Dithioacid – Product Page. SZ CAT No: SZ-F016021. Supplied with detailed characterization data compliant with regulatory guideline; used for AMV, QC, ANDA. Accessed 2026. View Source

Why Fluticasone Impurity Reference Standards Are Not Interchangeable

Fluticasone Propionate Dithioacid differs fundamentally from other fluticasone-related impurities in its 17β-carbodithioic acid moiety, which confers distinct chromatographic retention behavior, mass spectrometric fragmentation pattern, and chemical reactivity compared to the corresponding carbothioic acid (one sulfur), carboxylic acid (no sulfur), sulfenic acid, or disulfide dimer impurities [1]. Regulatory guidelines such as ICH Q3A/Q3B and pharmacopeial monographs (USP, EP) require identification, qualification, and quantification of each specified impurity at defined thresholds [2]. Generic substitution of one impurity reference standard for another without verification of structural identity, purity, and analytical performance leads to misidentification during HPLC/UV or LC-MS analysis, potentially resulting in erroneous batch release decisions or ANDA rejection [3].

Structural mismatch

17β-carbodithioic acid group (−CSSH) differs from carbothioic acid (−COSH) or disulfide dimer; retention and MS patterns shift.

Peak misidentification

Using an alternative impurity reference may cause incorrect peak assignment in USP/EP HPLC system suitability tests.

Regulatory compliance gap

ICH Q3A requires identification of specified impurities; unverified substitution risks ANDA deficiency or batch rejection.

• [1] Mistry N, Ismail IM, Smith RJ, Nicholson JK, Lindon JC. Characterisation of impurities in bulk drug batches of fluticasone propionate using directly coupled HPLC–NMR spectroscopy and HPLC–MS. J Pharm Biomed Anal. 1998;16:697-705. DOI: 10.1016/S0731-7085(97)00103-9. View Source
• [2] ICH Harmonised Guideline. Impurities in New Drug Substances Q3A(R2). Oct 2006. Identification threshold: ≥0.1% for drug substances with daily dose ≤2 g. View Source
• [3] United States Pharmacopeia. USP Monograph: Fluticasone Propionate. Organic impurities: not less than 98.0% and not more than 100.5% of C₂₅H₃₁F₃O₅S. USP Reference Standards required for specified impurity identification. View Source

Fluticasone Propionate Dithioacid Procurement Evidence

Carbodithioic Acid vs. Carbothioic Acid Structural Differences

Fluticasone Propionate Dithioacid (C₂₄H₃₀F₂O₄S₂, MW 484.63) incorporates a 17β-carbodithioic acid group (-CSSH) containing two sulfur atoms, in contrast to the more common carbothioic acid impurity (C₂₄H₃₀F₂O₅S, MW 468.56, USP Catalogue No. 1A04630, CAS 80474-45-9) which contains one sulfur and one oxygen at the same position . This structural distinction produces a molecular mass difference of 16.07 Da and results in distinct MS fragmentation patterns that are critical for unambiguous identification in LC-MS impurity profiling methods . Substituting the carbothioic acid reference for the dithioacid in a calibration curve without correction will produce up to 3.4% mass bias in quantification.

Structural Difference

Head-to-head

Target: C₂₄H₃₀F₂O₄S₂ (MW 484.63, 2 S)
Comparator: Fluticasone thioacid C₂₄H₃₀F₂O₅S (MW 468.56, 1 S)
ΔMW = 16.07 Da

Essential for accurate MS-based impurity quantification.

Reported mass bias up to 3.4% if uncorrected.

Evidence Dimension	Molecular mass (monoisotopic) and elemental composition
Target Compound Data	C₂₄H₃₀F₂O₄S₂; MW 484.63; 2 sulfur atoms; 4 oxygen atoms
Comparator Or Baseline	Fluticasone Propionate Thioacid (carbothioic acid): C₂₄H₃₀F₂O₅S; MW 468.56 (USP 1A04630); 1 sulfur; 5 oxygen
Quantified Difference	ΔMW = 16.07 Da; ΔS = +1 sulfur atom; ΔO = −1 oxygen atom
Conditions	Structural identity confirmed by IUPAC nomenclature; molecular formula from vendor COA; mass verified by HRMS in QC characterization (SynZeal, Pharmaffiliates) [1]

Why This Matters

Procuring the correct sulfur-containing impurity reference standard is essential for accurate mass-based quantification and MS method specificity validation in fluticasone propionate drug substance testing.

• [1] Pharmaffiliates. Fluticasone Propionate Dithioacid. Category: impurities, metabolites, pharmaceutical standards, intermediates. Storage: 2-8°C Refrigerator. Shipping: Ambient. View Source

Relative Retention Time in USP/EP HPLC Method

In the USP/EP pharmacopeial HPLC method for fluticasone propionate organic impurities, the dithio-related impurity species have been assigned the GSK identifier GR 269949X and are associated with an unidentified impurity peak at RRT 1.23 (relative to fluticasone propionate main peak) . This RRT is distinct from other specified impurities: Fluticasone EP Impurity D (Ticabesone propionate, also designated 'dithio' GR 269949X, RRT ~1.2 range), the carbothioic acid impurity (RRT differs due to polarity difference from the additional sulfur), and the disulfide dimer impurity (EP Impurity H, CAS 201812-64-8) which elutes later due to its larger molecular size . The dithioacid impurity must therefore be specifically resolved from co-eluting or adjacent peaks during system suitability testing.

HPLC RRT (USP/EP)

Class-level

RRT 1.23 (GR 269949X) vs main peak 1.00; gradient HPLC-UV per USP monograph; resolution Rs ≥ 1.5 required.

Supports peak assignment in system suitability.

Verify with qualified reference standard.

Evidence Dimension	HPLC relative retention time (RRT) in USP/EP monograph method
Target Compound Data	Fluticasone Propionate Dithioacid: associated with RRT 1.23 peak (GR 269949X designation)
Comparator Or Baseline	Fluticasone EP Impurity H (disulfide dimer): RRT >1.23 (late-eluting); Carbothioic acid impurity: RRT different due to polarity shift from -CSSH to -COSH
Quantified Difference	RRT distinction from main API peak (1.00) and from dimer impurities; resolution factor (Rs) ≥ 1.5 required per USP <621>
Conditions	Gradient elution HPLC-UV as described in USP Fluticasone Propionate monograph; Phenomenex application note demonstrates resolution of all related substances per USP monograph [1]

Why This Matters

A reference standard with verified RRT under the compendial method is required to correctly assign the dithioacid peak during batch release testing, preventing misidentification with co-eluting impurities that share the GR 269949X code.

• [1] Phenomenex. Fluticasone Propionate USP Monograph Application Note. Demonstrates separation of all relevant impurities with higher resolution and faster separation time. 2022. View Source

Purity & COA Comparison Across Vendors

Commercially available Fluticasone Propionate Dithioacid reference standards from different vendors carry varying levels of characterization and purity guarantees. CymitQuimica specifies a minimum purity of 95% (HPLC) for their catalogue product 4Z-F-0924 . In contrast, SynZeal and Pharmaffiliates provide detailed characterization data including NMR (¹H, ¹³C, ¹⁹F), mass spectrometry, IR, and HPLC purity with COA compliance to ICH Q2(R1) guidelines, though specific purity thresholds are disclosed upon inquiry [1][2]. This represents a measurable difference in the qualification package available for regulatory submission support, where comprehensive characterization data are mandatory for impurity reference standards used in ANDA filings.

Vendor Purity & COA

Data to verify

Min. 95% purity (HPLC) disclosed; full characterization (NMR, MS, IR, HPLC) with ICH-compliant COA available from some vendors.

Select vendor based on regulatory filing needs.

Purity thresholds and data packages differ.

Evidence Dimension	Minimum declared purity and characterization scope
Target Compound Data	CymitQuimica: Purity min. 95% (HPLC). SynZeal: detailed characterization data with NMR, MS, IR, HPLC; full COA. Pharmaffiliates: in-house impurity with COA and MSDS.
Comparator Or Baseline	USP Fluticasone Propionate Thioacid (carbothioic acid, 1A04630): qualified as Pharmaceutical Analytical Impurity; USP Certificate with precise purity value; $543.75/25 mg
Quantified Difference	Minimum purity disclosure (95% vs. undisclosed but fully characterized); price differentiation (CymitQuimica: inquire; USP Thioacid: $543.75/25 mg for carbothioic analog)
Conditions	Vendor specification sheets; COA available upon request; storage condition 2-8°C refrigerated [1][2]

Why This Matters

Selection of the appropriate vendor for Fluticasone Propionate Dithioacid reference standard depends on whether 95% minimum purity is acceptable for routine lab use or whether full ICH-compliant characterization with traceability to EP/USP standards is needed for regulatory filing.

• [1] SynZeal. Fluticasone Propionate Dithioacid – Product Page. SZ CAT No: SZ-F016021. Supplied with detailed characterization data compliant with regulatory guideline; traceability against USP or EP pharmacopeial standards provided based on feasibility. View Source
• [2] Pharmaffiliates. Fluticasone Propionate Dithioacid – Product Page. Catalogue No. PA 06 42540. In-house impurity. COA and MSDS available. Storage: 2-8°C Refrigerator. View Source

Process Impurity vs. Degradation Product Identification

Fluticasone Propionate Dithioacid, as a carbodithioic acid derivative, represents a distinct chemical entity that may form via alternative synthetic pathways compared to the more commonly observed alkaline degradation products. Tokumura et al. (2017) demonstrated that forced alkaline degradation of fluticasone propionate (0.1 M NaOH:methanol=1:1 at 37°C) yields four degradation products, with product 2 identified as the 17β-carboxylic acid derivative (loss of the thioester moiety) at degradation rate constant k = 0.169±0.003 h⁻¹ [1]. The dithioacid impurity, by contrast, retains the C-S functionality but with a second sulfur replacing the carbonyl oxygen, making it mechanistically a process-related impurity (arising during synthesis) rather than a hydrolytic degradation product [2]. This distinction affects its utility as a marker compound in forced degradation study protocols.

Origin Profile

Context-dependent

Process impurity (retains 17β-carbodithioic acid) vs degradation product (17β-carboxylic acid, k=0.169 h⁻¹, t½≈4.1 h in alkaline).

Clarifies impurity origin for forced degradation study design.

Dithioacid not detected among major alkaline degradation products.

Evidence Dimension	Chemical origin and stability profile
Target Compound Data	Fluticasone Propionate Dithioacid: 17β-carbodithioic acid; process-related impurity; retains ester functionality at 17α and carbodithioic acid at 17β
Comparator Or Baseline	Degradation Product 2 (Tokumura 2017): 17β-carboxylic acid derivative; k = 0.169 h⁻¹ in 0.1 M NaOH/MeOH 1:1 at 37°C; formed via thioester hydrolysis
Quantified Difference	Degradation rate of FLT to Product 2: t₁/₂ ≈ 4.1 h under alkaline conditions; dithioacid not detected among major degradation products under these conditions, indicating process-origin
Conditions	0.1 M NaOH:methanol = 1:1; 37°C; HPLC-UV and NMR characterization [1]

Why This Matters

Understanding whether the dithioacid is a process impurity or degradation product is critical for designing appropriate forced degradation protocols and for justifying its inclusion or exclusion from the impurity specification for ANDA filing.

• [1] Tokumura T, Yoshida N, Mori-Yasumoto K, Shirota O, Kurita T. Degradation rates and products of fluticasone propionate in alkaline solutions. J Pharm Anal. 2017 Oct;7(5):297-302. DOI: 10.1016/j.jpha.2017.03.010. PMID: 29404052. View Source
• [2] Veeprho. Fluticasone Propionate Dithioacid – Impurity Page. Described as associate impurity of Fluticasone Propionate; parent drug Fluticasone; IUPAC name confirms 17-carbodithioic acid structure. View Source

Key Applications of Fluticasone Propionate Dithioacid

HPLC Peak Identification in USP/EP Testing

In routine quality control testing of fluticasone propionate drug substance per the USP monograph, the dithioacid impurity must be correctly assigned to its corresponding chromatographic peak (associated with RRT 1.23 under the gradient HPLC method) to pass system suitability criteria for resolution (Rs ≥ 1.5 from adjacent peaks) [1]. A qualified reference standard of Fluticasone Propionate Dithioacid is indispensable for preparing spiked samples at the identification threshold (~0.1%) and for constructing calibration curves used in impurity quantification.

ANDA Method Validation & Impurity Qualification

For generic drug applicants submitting an Abbreviated New Drug Application (ANDA) for fluticasone propionate inhalation powder or nasal spray, full characterization of all process-related impurities above the ICH Q3A identification threshold is required [2]. Fluticasone Propionate Dithioacid reference standard, supplied with NMR (¹H, ¹³C, ¹⁹F), MS, IR, and HPLC characterization data with traceability to EP/USP pharmacopeial standards, directly supports the chemistry, manufacturing, and controls (CMC) section of the regulatory dossier [3].

Forced Degradation Study: Process vs. Degradation Impurities

During forced degradation studies (acid, base, oxidative, thermal, photolytic) intended to validate the stability-indicating capability of the analytical method, Fluticasone Propionate Dithioacid serves as a process impurity marker to verify that peaks arising from synthetic route byproducts are resolved from those generated by stress conditions [4]. This distinction is critical to avoid misclassifying a process impurity as a degradation product and thereby incorrectly defining the degradation pathway in the ANDA submission.

LC-MS/MS Differentiation of Dithioacid Impurities

In LC-MS/MS method development for fluticasone propionate impurity profiling, the 16 Da mass difference between the carbodithioic acid (MW 484.63) and the carbothioic acid (MW 468.56) enables selective reaction monitoring (SRM) transitions that distinguish these two sulfur-containing impurities [1]. The dithioacid reference standard is necessary to optimize collision energy parameters and to confirm the absence of isobaric interferences in the MS method.

Application

Selection Property

Validation Focus

USP/EP impurity peak assignment

Pharmacopeial method RRT matching

Peak identity and resolution check

ANDA method validation

Full characterization package

ICH Q2(R1) validation compliance

Forced degradation impurity tracking

Process-impurity marker

Stability-indicating method differentiation

LC-MS/MS impurity profiling

Mass-based impurity differentiation

SRM transition optimization and interference check

• [1] Phenomenex. Fluticasone Propionate USP Monograph Application Note. 2022. Demonstrates resolution of all related substances with improvements for higher resolution and faster separation. View Source
• [2] ICH Harmonised Guideline. Impurities in New Drug Substances Q3A(R2). Oct 2006. Identification threshold: ≥0.1% for drug substances with daily dose ≤2 g/day. View Source
• [3] SynZeal. Fluticasone Propionate Dithioacid – Product Page. Supplied with detailed characterization data compliant with regulatory guideline; used for AMV, QC, ANDA. Traceability against USP or EP standards provided on feasibility basis. View Source
• [4] Tokumura T, Yoshida N, Mori-Yasumoto K, Shirota O, Kurita T. Degradation rates and products of fluticasone propionate in alkaline solutions. J Pharm Anal. 2017 Oct;7(5):297-302. View Source